Cas no 2228095-17-6 (2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid
• CAS No: 2228095-17-6
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 5772342
• PubChem ID: 165638102
• Update Time: 2025-06-14

2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid
• 2228095-17-6
• EN300-1994083
• 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid

• Inchi： 1S/C5H5ClN2O2S/c6-5-8-1-2(11-5)3(7)4(9)10/h1,3H,7H2,(H,9,10)
• InChI Key： BCRMDEAWGJHEKF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(=O)O)N)S1

Computed Properties

• Exact Mass: 191.9760263g/mol
• Monoisotopic Mass: 191.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid

Comprehensive Overview of 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid (CAS No. 2228095-17-6)

2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid (CAS No. 2228095-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring structure and amino acid functionality, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₅H₅ClN₂O₂S, highlights the presence of a chlorothiazole moiety, which is often associated with enhanced biological activity. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other thiazole-based compounds known for their antimicrobial and anti-inflammatory properties.

The growing demand for 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid is driven by its versatility in organic synthesis. Recent studies have explored its role in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, its carboxylic acid group allows for easy derivatization, making it a valuable building block for peptide mimetics and heterocyclic scaffolds. In agrochemicals, this compound has shown promise in the design of crop protection agents, addressing global concerns about sustainable agriculture and food security. These applications align with current trends in green chemistry, where researchers prioritize eco-friendly synthesis methods.

One of the most frequently asked questions about CAS No. 2228095-17-6 revolves around its solubility and stability under various conditions. Laboratory tests indicate that this compound is moderately soluble in polar solvents like dimethyl sulfoxide (DMSO) and methanol, but exhibits limited solubility in water. Stability studies suggest that it remains intact at room temperature when stored in airtight containers, though prolonged exposure to light may degrade its efficacy. Such data is critical for formulators aiming to incorporate this compound into drug delivery systems or agricultural formulations.

In the context of AI-driven drug discovery, 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid has emerged as a candidate for virtual screening platforms. Computational models predict its potential to bind with protein targets associated with neurodegenerative diseases, a hot topic in 2024. Additionally, its thiazole ring is being investigated for metal-chelating properties, which could pave the way for novel catalysts in industrial chemistry. These interdisciplinary applications underscore its relevance in both academic and industrial settings.

From an SEO perspective, searches for "thiazole derivatives in medicine" and "CAS 2228095-17-6 supplier" have surged, reflecting market interest. To meet this demand, manufacturers are optimizing synthesis routes to improve yield and purity. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify the identity of 2-Amino-2-(2-chloro-1,3-thiazol-5-yl)acetic acid, ensuring compliance with regulatory standards. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agrochemicals, making it a focal point for innovation.